Cas no 946212-53-9 (3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946212-53-9
• MF: C₂₅H₂₆N₂O₆S
• MW: 482.548745632172
• CID: 5513456
• Update Time: 2025-05-30

3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dimethoxy-N-[1,2,3,4-tetrahydro-1-[(4-methoxyphenyl)sulfonyl]-6-quinolinyl]-
• 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C25H26N2O6S/c1-31-20-7-9-23(10-8-20)34(29,30)27-12-4-5-17-13-19(6-11-24(17)27)26-25(28)18-14-21(32-2)16-22(15-18)33-3/h6-11,13-16H,4-5,12H2,1-3H3,(H,26,28)
• InChI Key： RRXVQRAIJOFDFF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

3,5-Dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide: A Comprehensive Overview

The compound with CAS No. 946212-53-9, known as 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide core substituted with methoxy groups and a sulfonyl group attached to a tetrahydroquinoline moiety. The long-chain substituents and the presence of electron-donating groups make this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide in modulating key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The sulfonyl group plays a crucial role in enhancing the compound's bioavailability and stability, making it a strong candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The incorporation of the tetrahydroquinoline ring is particularly challenging due to its sensitivity to oxidation. However, advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels. The methoxy groups on the benzamide core not only enhance solubility but also contribute to the compound's selectivity towards specific targets.

In terms of pharmacokinetics, 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has shown favorable absorption profiles in preclinical models. Studies conducted at the University of California suggest that the compound achieves significant plasma concentrations after oral administration, which is essential for its efficacy as an orally available drug. Additionally, its metabolite profile indicates minimal off-target effects, further supporting its safety profile.

The application of this compound extends beyond oncology. Emerging research in neurodegenerative diseases has revealed its potential as a neuroprotective agent. A study published in *Nature Communications* demonstrated that the compound can mitigate oxidative stress and reduce neuronal damage in models of Alzheimer's disease. The sulfonyl group's electron-withdrawing properties are believed to facilitate these effects by stabilizing reactive intermediates.

Despite its promising attributes, further investigations are required to fully understand the mechanism of action and long-term safety of 3,5-dimethoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its progression into clinical trials. The integration of advanced computational tools with experimental techniques is expected to provide deeper insights into its therapeutic potential.

In conclusion, CAS No. 946212-53-9 represents a cutting-edge molecule with vast opportunities in drug discovery. Its unique structure and favorable pharmacokinetic properties position it as a leading candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound holds the promise of making a significant impact on modern medicine.